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Compound of Interest

Compound Name: APN-PEG36-tetrazine

Cat. No.: B15609230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure, properties, and applications

of APN-PEG36-tetrazine, a heterobifunctional linker critical in the field of bioconjugation,

particularly for the development of Antibody-Drug Conjugates (ADCs).

Core Structure and Properties
APN-PEG36-tetrazine is a sophisticated chemical entity designed for covalent and selective

linkage of biomolecules. Its structure is comprised of three key functional components: an

arylpropiolonitrile (APN) group, a 36-unit polyethylene glycol (PEG) spacer, and a tetrazine

ring.

The molecular formula for APN-PEG36-tetrazine is C₉₄H₁₆₁N₇O₃₈, and it has a molecular

weight of approximately 1997.3 g/mol .[1] This compound is an analogue of the shorter APN-

PEG4-tetrazine and serves as a cleavable linker in the synthesis of ADCs.[1][2]
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Arylpropiolonitrile (APN) Moiety: This functional group provides high selectivity for cysteine

residues on proteins. The reaction between the thiol group of cysteine and the APN moiety

forms a stable thioether linkage, offering an advantage over traditional maleimide chemistry

due to the reduced risk of retro-Michael addition and subsequent payload loss.[3][4]

Polyethylene Glycol (PEG) Spacer (36 units): The long PEG chain enhances the solubility

and biocompatibility of the resulting conjugate.[5] It also provides spatial separation between

the conjugated molecules, which can be crucial for maintaining their biological activity.

Tetrazine Moiety: This component is essential for bioorthogonal "click chemistry." Specifically,

the tetrazine group reacts with a strained alkene, most commonly a trans-cyclooctene (TCO)

derivative, through an inverse electron demand Diels-Alder (iEDDA) reaction.[6] This

reaction is exceptionally fast and proceeds efficiently in complex biological media without the

need for a catalyst.[6]

Below is a representative 2D structure of the APN-PEG4-tetrazine analogue, illustrating the

connectivity of the core components. The structure of APN-PEG36-tetrazine follows the same

pattern, with an extended PEG chain of 36 ethylene glycol units.

Table 1: Physicochemical Properties of APN-PEG36-Tetrazine

Property Value Reference

Molecular Formula C₉₄H₁₆₁N₇O₃₈ [1]

Molecular Weight 1997.3 g/mol [1]

Appearance Likely a red oil or solid
Inferred from APN-PEG4-

tetrazine[6]

Solubility
Soluble in DMSO, DMF,

acetonitrile, and DCM

Inferred from APN-PEG4-

tetrazine[6]

Storage Conditions

Powder: -20°C for up to 3

years; In solvent: -80°C for up

to 1 year

[2]
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The utility of APN-PEG36-tetrazine lies in its dual reactivity, enabling a two-step conjugation

process. This is particularly relevant in the construction of ADCs where a cytotoxic drug is

linked to a monoclonal antibody.

Step 1: Cysteine-Specific Conjugation

The APN group reacts selectively with the thiol side chain of a cysteine residue on a protein,

such as an antibody. This reaction forms a stable covalent bond.

Step 2: Bioorthogonal Ligation

The tetrazine ring at the other end of the linker is then available for a highly specific and rapid

reaction with a TCO-modified molecule. This TCO-modified molecule could be a cytotoxic drug,

a fluorescent probe, or another biomolecule. The iEDDA reaction between tetrazine and TCO is

one of the fastest bioorthogonal reactions known.[6]

Table 2: Representative Reaction Kinetics of Tetrazine-TCO Ligation

Reactants
Second-Order Rate
Constant (k₂)

Conditions Reference

3,6-di(pyridin-2-

yl)-1,2,4,5-tetrazine +

TCO

~800 M⁻¹s⁻¹ Aqueous media [7]

3-methyl-6-phenyl-

1,2,4,5-tetrazine +

TCO

~30 M⁻¹s⁻¹ Aqueous media [7]

H-Tetrazine + TCO ~2000 M⁻¹s⁻¹ 9:1 Methanol/Water [8]

Note: Specific kinetic data for APN-PEG36-tetrazine is not readily available. The data

presented is for structurally similar tetrazine compounds to provide a general understanding of

the reaction speed.
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The following are generalized protocols for the use of APN-PEG36-tetrazine in the preparation

of an antibody-drug conjugate. Optimization will be required for specific antibodies and drug

payloads.

Protocol 1: Conjugation of APN-PEG36-tetrazine to a Cysteine-Containing Antibody

Antibody Preparation: Prepare the antibody in a suitable buffer (e.g., phosphate-buffered

saline, PBS) at a pH between 7.0 and 8.0. If necessary, partially reduce the antibody with a

mild reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to expose free cysteine

residues. Purify the reduced antibody using a desalting column to remove the reducing

agent.

Linker Preparation: Dissolve APN-PEG36-tetrazine in an organic solvent such as DMSO to

create a stock solution.

Conjugation Reaction: Add the APN-PEG36-tetrazine stock solution to the prepared

antibody solution. The molar ratio of linker to antibody will need to be optimized but typically

ranges from 3 to 10-fold molar excess of the linker.

Incubation: Incubate the reaction mixture at room temperature or 4°C for 2 to 16 hours with

gentle mixing.

Purification: Remove the excess, unreacted linker and purify the antibody-linker conjugate

using a suitable method such as size exclusion chromatography (SEC) or dialysis.

Characterization: Characterize the conjugate to determine the drug-to-antibody ratio (DAR)

using techniques like hydrophobic interaction chromatography (HIC) or mass spectrometry.

Protocol 2: Bioorthogonal Ligation of a TCO-Modified Drug to the Antibody-Linker Conjugate

Drug Preparation: Dissolve the TCO-modified drug in a compatible solvent (e.g., DMSO).

Ligation Reaction: Add the TCO-modified drug solution to the purified antibody-APN-PEG36-
tetrazine conjugate. A slight molar excess of the TCO-drug (e.g., 1.5 to 3-fold) is typically

used.
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Incubation: Incubate the reaction mixture at room temperature for 1 to 4 hours. The reaction

is generally rapid.

Final Purification: Purify the final ADC to remove any unreacted drug and other impurities

using SEC or a similar method.

Final Characterization: Characterize the final ADC for purity, aggregation, and final DAR.

Visualizing the Workflow and Logical Relationships
The following diagrams illustrate the key processes and relationships involving APN-PEG36-
tetrazine.

Step 1: Cysteine Conjugation

Step 2: Bioorthogonal Ligation
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Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis.
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Caption: Core chemical reactions of APN-PEG36-tetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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